2-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)benzoic acid

• IUPAC Name: 2-[(3-methoxycarbonylphenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C16H13NO5/c1-22-16(21)10-5-4-6-11(9-10)17-14(18)12-7-2-3-8-13(12)15(19)20/h2-9H,1H3,(H,17,18)(H,19,20)
• InChI Key: NZHWBDQGSVBUKB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C16H13NO5
• Molecular Weight: 299.28 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-({[3-(Methoxycarbonyl)phenyl]amino}carbonyl)benzoic acid often involves condensation reactions, as demonstrated by Zhao et al. (2010), who synthesized a related compound through condensation, highlighting the importance of specific reaction conditions and catalysts for achieving desired structural characteristics (Zhao et al., 2010).

Molecular Structure Analysis

Venkatesan et al. (2016) characterized a structurally similar compound through X-ray crystallography, spectroscopic methods, and quantum chemical calculations, providing insights into intramolecular and intermolecular interactions, which are critical for understanding the molecular architecture and stability of such compounds (Venkatesan et al., 2016).

Chemical Reactions and Properties

Núñez Magro et al. (2010) explored the methoxycarbonylation of alkynes catalyzed by palladium complexes, showing how such reactions can selectively produce unsaturated estersor cascade reactions leading to α,ω-diesters. This demonstrates the compound's potential in facilitating or undergoing specific types of chemical transformations, showcasing the versatility and reactivity of methoxycarbonyl phenyl groups in synthetic chemistry (Núñez Magro et al., 2010).

Physical Properties Analysis

The study by Aarset et al. (2006) on benzoic acid and its derivatives, including 2-hydroxybenzoic acid, provides insights into the gas-phase structures determined by electron diffraction and theoretical calculations. Although not directly about 2-({[3-(Methoxycarbonyl)phenyl]amino}carbonyl)benzoic acid, it gives a foundational understanding of how substituents like methoxycarbonyl and amino groups might influence the physical properties, such as molecular conformation and stability, of related compounds (Aarset et al., 2006).

Chemical Properties Analysis

Kudyakova et al. (2009) discussed the synthesis of compounds with ethoxycarbonyl and polyfluoroalkyl groups, demonstrating the ability of these compounds to act as O,N,O-tridentate ligands forming complexes with metals. This suggests that the presence of a methoxycarbonyl group in 2-({[3-(Methoxycarbonyl)phenyl]amino}carbonyl)benzoic acid could similarly influence its chemical properties, particularly in terms of its potential to participate in complexation reactions or act as a ligand (Kudyakova et al., 2009).